(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 2-methylbenzoate

• IUPAC Name: (4-oxo-1,2,3-benzotriazin-3-yl)methyl 2-methylbenzoate
• InChI: InChI=1S/C16H13N3O3/c1-11-6-2-3-7-12(11)16(21)22-10-19-15(20)13-8-4-5-9-14(13)17-18-19/h2-9H,10H2,1H3
• InChI Key: UMELKUVDGKDHFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)OCN2C(=O)C3=CC=CC=C3N=N2
• Molecular Formula: C16H13N3O3
• Molecular Weight: 295.29 g/mol
• CAS No.: 326183-73-7

Description

“(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 2-methylbenzoate”, commonly known as OBTM, is a chemical compound with a benzotriazine core structure. It has a molecular formula of C16H13N3O3 and a molecular weight of 295.29g/mol.

Molecular Structure Analysis

The molecular structure of OBTM is based on a benzotriazine core. The molecular formula is C16H13N3O3, and the molecular weight is 295.29g/mol.

Physical And Chemical Properties Analysis

OBTM has a molecular formula of C16H13N3O3 and a molecular weight of 295.29g/mol. Additional physical and chemical properties such as melting point, boiling point, and density were not found in the sources I retrieved.

Mechanism of Action

(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 2-methylbenzoate is known to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. This inhibition occurs through the binding of this compound to the active site of the enzyme, preventing the enzyme from functioning properly.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels, which can have various physiological effects. This compound has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using (4-Oxo-1,2,3-benzotriazin-3-yl)methyl 2-methylbenzoate in lab experiments is its ability to inhibit the activity of certain enzymes, which can be useful in studying the role of these enzymes in various biological processes. However, one limitation of using this compound is its potential toxicity, which can affect the results of experiments.

Future Directions

There are several future directions for the study of (4-Oxo-1,2,3-benzotriazin-3-yl)methyl 2-methylbenzoate. One direction is the development of this compound as a drug candidate for the treatment of diseases such as Alzheimer's disease, which is characterized by a decrease in acetylcholine levels. Another direction is the study of this compound's potential as a catalyst for various organic reactions. Additionally, the synthesis of new derivatives of this compound and the study of their properties and applications is an area of future research.

Synthesis Methods

(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 2-methylbenzoate can be synthesized by reacting 2-methylbenzoic acid with 4-nitrobenzoyl chloride to obtain 4-nitro-2-methylbenzoic acid. The resulting compound is then reacted with triethylamine and 1,1'-carbonyldiimidazole to obtain this compound.

Scientific Research Applications

(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 2-methylbenzoate has been studied for its potential applications in various scientific fields. In the field of organic chemistry, this compound has been used as a reagent for the synthesis of various organic compounds. In the field of materials science, this compound has been used as a precursor for the synthesis of metal-organic frameworks. In the field of medicinal chemistry, this compound has been studied for its potential as a drug candidate due to its ability to inhibit certain enzymes.